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Compound of Interest

(r)-2-Amino-2-(4-
Compound Name:
chlorophenyl)acetic acid

cat. No.: B1299113

Technical Guide: (R)-4-Chlorophenylglycine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of (R)-4-Chlorophenylglycine. The information is curated for researchers, scientists,
and professionals involved in drug development who may utilize this chiral amino acid as a
critical intermediate in the synthesis of active pharmaceutical ingredients (APISs).

Core Physical and Chemical Properties

(R)-4-Chlorophenylglycine, a non-proteinogenic amino acid, is a key chiral building block in
organic synthesis. Its physical and chemical characteristics are summarized below.

Data Presentation: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula CsHsCINO:2
Molecular Weight 185.61 g/mol

White to off-white crystalline
Appearance

powder
Melting Point 145-150 °C

Soluble in water and alcohol

B solvents; insoluble in non-polar

Solubility ]

solvents. Soluble in 0.1mol/L

NaOH (almost transparent).
pKa (Predicted) 1.81+0.10

Data not available in the
Optical Rotation ([a]D) reviewed literature for the (R)-

enantiomer.

Experimental Protocols

The synthesis and analysis of (R)-4-Chlorophenylglycine involve standard organic chemistry

techniques. Below are detailed methodologies for its preparation and characterization.

Synthesis of Racemic 4-Chlorophenylglycine (Strecker

Synthesis)

A common method for synthesizing the racemic mixture of 4-chlorophenylglycine is the

Strecker synthesis, followed by chiral resolution.

Materials:

e 4-Chlorobenzaldehyde

e Ammonium bicarbonate (NHsHCO3)

e Sodium cyanide (NaCN)
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Methanol (MeOH)

Water (H20)

Sodium hydroxide (NaOH) solution (e.g., 45%)
Sulfuric acid (H2S0a4) solution (e.g., 50%)

Activated carbon

Procedure:

In a suitable reaction vessel, dissolve 4-chlorobenzaldehyde, ammonium bicarbonate, and
sodium cyanide in a mixture of methanol and water.

Stir the mixture at an elevated temperature (e.g., 50-60 °C) for several hours to form the
intermediate hydantoin.

After the initial reaction, add a sodium hydroxide solution to the mixture.

Heat the mixture under reflux for several hours to hydrolyze the hydantoin to the sodium salt
of 4-chlorophenylglycine.

Cool the reaction mixture and treat with activated carbon to decolorize the solution.
Filter off the activated carbon.

Carefully acidify the filtrate with a sulfuric acid solution to a neutral pH (around 7) to
precipitate the racemic 4-chlorophenylglycine.

Collect the precipitate by filtration, wash with water, and dry to obtain the crude racemic
product.

Chiral Resolution

The separation of the (R) and (S) enantiomers can be achieved through enzymatic resolution.

Enzymatic Resolution:
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e The racemic N-acyl-4-chlorophenylglycine is subjected to hydrolysis using an immobilized
enzyme, such as penicillin G acylase.

e The enzyme selectively hydrolyzes the N-acyl group from one of the enantiomers (e.g., the
S-enantiomer), leaving the desired (R)-N-acyl-4-chlorophenylglycine unreacted.

e The resulting mixture of the free amino acid and the acylated amino acid can then be
separated based on their different physical properties (e.g., solubility).

e The separated (R)-N-acyl-4-chlorophenylglycine is then hydrolyzed under acidic or basic
conditions to yield the final (R)-4-Chlorophenylglycine.

Purification (Recrystallization)

Recrystallization is a standard technique to purify the final product.
General Procedure:

e Dissolve the crude (R)-4-Chlorophenylglycine in a minimum amount of a suitable hot solvent
(e.g., a water-alcohol mixture). A solvent system where the compound has high solubility at
high temperatures and low solubility at low temperatures is ideal.

e If any insoluble impurities remain, perform a hot filtration to remove them.

» Allow the solution to cool slowly and undisturbed to promote the formation of pure crystals.
e Once crystallization is complete, collect the crystals by filtration.

o Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

o Dry the purified crystals under vacuum.

Analytical Methods

The purity and identity of (R)-4-Chlorophenylglycine are typically confirmed using the following
analytical techniques.

High-Performance Liquid Chromatography (HPLC):
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o Chiral HPLC: To determine the enantiomeric purity, a chiral stationary phase is required. The
selection of the column and mobile phase is often empirical. Common chiral columns are
based on polysaccharide derivatives (e.g., cellulose or amylose) or cyclodextrins.

» Mobile Phase: A mixture of a non-polar solvent (e.g., hexane or heptane) and a polar
modifier (e.g., isopropanol or ethanol) is commonly used for normal-phase chiral
separations. For reversed-phase, a mixture of water/buffer and an organic solvent like
acetonitrile or methanol is used.

o Detection: UV detection at a wavelength where the phenyl ring absorbs (e.g., around 220-
230 nm) is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum provides information about the structure of the
molecule. Expected signals would include those for the aromatic protons on the chlorophenyl
ring and the methine proton at the chiral center.

e 13C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom
in the molecule, including the carboxyl carbon, the chiral alpha-carbon, and the carbons of
the chlorophenyl ring.

e Solvent: A deuterated solvent in which the compound is soluble, such as deuterium oxide
(D20) with a small amount of acid or base to aid dissolution, or deuterated methanol
(CDs0OD), can be used.

Mandatory Visualizations
Synthesis and Resolution Workflow
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Racemic 4-Chlorophenylglycine Racemic 4-Chlorophenylglycine
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Caption: General workflow for the synthesis and chiral resolution of (R)-4-Chlorophenylglycine.

Analytical Workflow for Purity and Identity Confirmation

Purified (R)-4-Chlorophenylglycine

Chiral HPLC Analysis NMR Spectroscopy

Determine Enantiomeric Purity Confirm Chemical Structure

Final Product Confirmation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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